Cas no 3672-47-7 (4-Methoxybenzoylacetonitrile)
4-Methoxybenzoylacetonitrile structure
Product Name:4-Methoxybenzoylacetonitrile
CAS No:3672-47-7
MF:C10H9NO2
MW:175.183962583542
MDL:MFCD00067889
CID:44380
PubChem ID:24885661
Update Time:2025-04-18
4-Methoxybenzoylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Methoxyphenyl)-3-oxopropanenitrile
- 4-Methoxybenzoylacetonitrile
- 3-(4-methoxyphenyl)-3-oxo-propionitrile
- IKEPUFCALLUUBC-UHFFFAOYSA-N
- 4'-METHOXYBENZOYLACETONITRILE
- 3-OXO-3-(4-METHOXYPHENYL)PROPIONITRILE
- 4-Methoxybenzoyl acetonitrile
- NSC31895
- PubChem10102
- Maybridge1_004582
- p-methoxybenzoylacetonitrile
- Oprea1_697326
- TOSLAB 6389
- BEN356
- P-METHOXYPHENACYL CYANIDE
- HMS554I06
- IKEPUFCALLUUBC-UHFFFAOYSA-
- A
- MFCD00067889
- AB1487
- 3672-47-7
- 4-Methoxybenzoylacetonitrile, 97%
- FT-0604215
- NSC-31895
- SY078783
- SCHEMBL135620
- AMY2012
- CS-W017454
- AA-0854
- J-510724
- DTXSID70283505
- InChI=1/C10H9NO2/c1-13-9-4-2-8(3-5-9)10(12)6-7-11/h2-5H,6H2,1H3
- AM945
- AKOS000206306
- Z55928932
- STL432201
- 3-(4-Methoxy-phenyl)-3-oxo-propionitrile
- ALBB-019752
- DB-013206
- benzenepropanenitrile, 4-methoxy-beta-oxo-
-
- MDL： MFCD00067889
- Inchi： 1S/C10H9NO2/c1-13-9-4-2-8(3-5-9)10(12)6-7-11/h2-5H,6H2,1H3
- InChI Key： IKEPUFCALLUUBC-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(C(CC#N)=O)=CC=1
- BRN： 743909
Computed Properties
- Exact Mass: 175.06300
- Monoisotopic Mass: 175.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 0.9
- Topological Polar Surface Area: 50.1
Experimental Properties
- Color/Form: Uncertain
- Density: 1.131
- Melting Point: 129-133 °C
- Boiling Point: 364.4°C at 760 mmHg
- Flash Point: 159.3°C
- Refractive Index: 1.525
- PSA: 50.09000
- LogP: 1.79158
- Solubility: Uncertain
4-Methoxybenzoylacetonitrile Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H301,H315,H319,H335
-
Warning Statement：
P261,P301
P310,P305
P351
P338,P302
P352,P405,P501A - Hazardous Material transportation number：3276
- WGK Germany：33672-47-7
- Hazard Category Code： R20/21/22
- Safety Instruction： S36/37-S60-S45-S26-S20
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22
- Packing Group：III
- Safety Term：S36/37
- Packing Group：III
- PackingGroup：III
4-Methoxybenzoylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 207006-1g |
4-methoxybenzoylacetonitrile |
3672-47-7 | 95% | 1g |
￡31.00 | 2022-03-01 | |
| Fluorochem | 207006-5g |
4-methoxybenzoylacetonitrile |
3672-47-7 | 95% | 5g |
￡87.00 | 2022-03-01 | |
| Fluorochem | 207006-25g |
4-methoxybenzoylacetonitrile |
3672-47-7 | 95% | 25g |
￡303.00 | 2022-03-01 | |
| Fluorochem | 207006-100g |
4-methoxybenzoylacetonitrile |
3672-47-7 | 95% | 100g |
￡926.00 | 2022-03-01 | |
| Chemenu | CM282565-100g |
3-(4-Methoxyphenyl)-3-oxopropanenitrile |
3672-47-7 | 95+% | 100g |
$683 | 2021-06-16 | |
| TRC | M292948-100mg |
4-Methoxybenzoylacetonitrile |
3672-47-7 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | M292948-250mg |
4-Methoxybenzoylacetonitrile |
3672-47-7 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | M292948-500mg |
4-Methoxybenzoylacetonitrile |
3672-47-7 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | M292948-1g |
4-Methoxybenzoylacetonitrile |
3672-47-7 | 1g |
$98.00 | 2023-05-18 | ||
| Chemenu | CM282565-100g |
3-(4-Methoxyphenyl)-3-oxopropanenitrile |
3672-47-7 | 95+% | 100g |
$683 | 2022-06-11 |
3672-47-7 (4-Methoxybenzoylacetonitrile) Related Products
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- 55234-56-5(4-(4-methoxyphenyl)-4-oxobutanenitrile)
- 884504-21-6(3,5-Dimethyl-4-methoxybenzoylacetonitrile)
- 70988-04-4(3-(3,5-dimethoxyphenyl)-3-oxopropanenitrile)
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- 35276-83-6(2-Methoxybenzoylacetonitrile)
- 50606-35-4(3,4,5-Trimethoxybenzoylacetonitrile)
- 70591-87-6(4-Hydroxybenzoylacetonitrile)
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